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Compound of Interest

Compound Name: Mal-PEG2-oxyamine (TFA)

Cat. No.: B12364754

Get Quote

Executive Summary Mal-PEG2-oxyamine (CAS: 1146245-73-9) is a heterobifunctional

crosslinker critical to modern bioconjugation, protein labeling, and drug development. It

features a maleimide group for thiol-specific conjugation and an oxyamine (aminooxy) group for

chemoselective coupling with aldehydes or ketones (1)[1]. The PEG2 (polyethylene glycol)

spacer is the structural linchpin that balances organic solubility for long-term storage with

aqueous solubility for biological reactions, minimizing steric hindrance during conjugation (1)[1].

Physicochemical Profiling & Solubility Characteristics
The solubility profile of Mal-PEG2-oxyamine dictates the entire handling and conjugation

workflow. Unlike purely aliphatic linkers, the PEG2 spacer introduces significant hydrophilicity,

reducing aggregation and improving the accessibility of reactive groups in both aqueous and

organic systems (2)[2].

Organic Solvents (DMSO/DMF): Mal-PEG2-oxyamine exhibits exceptionally high solubility in

polar aprotic solvents. It must be dissolved in anhydrous Dimethyl Sulfoxide (DMSO) or

Dimethylformamide (DMF) to create a stable stock solution (2)[2]. The maleimide ring is

highly susceptible to hydrolysis in aqueous environments, opening to form an unreactive

maleamic acid. By maintaining the stock in an anhydrous organic solvent, the half-life of the

reactive groups is preserved.
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Aqueous Buffers: When introduced into an aqueous reaction buffer (e.g., PBS), the PEG2

spacer ensures the linker remains in solution without precipitating, even at the high local

concentrations required for pseudo-first-order reaction kinetics. However, prolonged

exposure to moisture must be avoided to maintain reactivity (2)[2].

Table 1: Solubility and Stability Profile of Mal-PEG2-oxyamine

Solvent
Environment

Solubility Stability
Mechanistic
Implication

Anhydrous DMSO /

DMF
High (>50 mg/mL)

High (Months at

-20°C)

Ideal for primary stock

solutions. Prevents

maleimide ring

hydrolysis.

Aqueous Buffer (pH

6.5 - 7.5)
Moderate Low (Hours at RT)

Reaction medium for

thiol conjugation.

Requires immediate

use post-dilution.

Aqueous Buffer (pH

4.5 - 5.5)
Moderate Moderate

Reaction medium for

oxime ligation. Mild

acidity favors oxime

formation.

Water (Unbuffered) Moderate Variable

Not recommended

due to uncontrolled

pH affecting

maleimide stability.

Causal Mechanics of Bioconjugation
The success of Mal-PEG2-oxyamine relies on an orthogonal conjugation strategy. The two

reactive groups operate under distinct, non-overlapping physicochemical conditions, allowing

for sequential modification without cross-reactivity (2)[2].

Maleimide-Thiol Reaction (pH 6.5 - 7.5): The maleimide group undergoes a Michael addition

with free sulfhydryls (thiols) to form a stable thioether bond (1)[1]. At pH > 7.5, the risk of
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primary amine cross-reactivity and maleimide ring hydrolysis increases exponentially. Thus,

pH 7.0 is the optimal balance between thiol nucleophilicity and maleimide stability.

Oxyamine-Carbonyl Reaction (pH 4.5 - 5.5): The oxyamine group selectively binds to

carbonyl-containing groups (aldehydes or ketones), enabling oxime formation for stable

conjugation (1)[1]. This reaction is highly favored in mildly acidic conditions. Aniline is

frequently used as a nucleophilic catalyst to accelerate oxime formation, bypassing the slow

dehydration step of the intermediate carbinolamine.
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Orthogonal reaction pathways of Mal-PEG2-oxyamine with thiols and carbonyls.

Experimental Protocols
Protocol 1: Preparation of Anhydrous Stock Solution
Safety Note: Handle Mal-PEG2-oxyamine with appropriate personal protective equipment

(PPE) in a well-ventilated area, as aerosol formation and inhalation must be avoided (3)[3].

Self-Validation Check: A properly prepared stock solution should be completely clear and

colorless. Any turbidity indicates moisture contamination or degradation.

Equilibration: Equilibrate the lyophilized Mal-PEG2-oxyamine vial to room temperature (RT)

in a desiccator for 30 minutes before opening. Causality: Opening a cold vial causes

atmospheric moisture to condense on the powder, leading to rapid hydrolysis of the

maleimide group.
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Dissolution: Add anhydrous, amine-free DMSO or DMF to achieve a 10-50 mM stock

solution. Use a molecular sieve in the solvent bottle to ensure strictly anhydrous conditions

(2)[2].

Mixing: Vortex gently until fully dissolved.

Storage: Store aliquots at -20°C, protected from light (2)[2]. Avoid repeated freeze-thaw

cycles.

Protocol 2: Sequential Orthogonal Conjugation
Self-Validation Check: Monitor the conjugation efficiency via SDS-PAGE or LC-MS after each

step to confirm mass shifts corresponding to the linker addition.

Thiol Conjugation: Prepare the thiol-containing biomolecule in a degassing buffer (e.g., 100

mM Sodium Phosphate, 150 mM NaCl, 5 mM EDTA, pH 7.2). Causality: EDTA chelates trace

metals that could otherwise catalyze the oxidation of free thiols into unreactive disulfides.

Linker Addition: Add a 10- to 20-fold molar excess of Mal-PEG2-oxyamine stock solution to

the biomolecule. Ensure the final organic solvent concentration (DMSO/DMF) does not

exceed 5-10% (v/v) to prevent protein denaturation.

Incubation: Incubate for 2 hours at RT or overnight at 4°C.

Purification: Remove unreacted linker using a desalting column (e.g., Zeba Spin) or dialysis

against a slightly acidic buffer (e.g., 100 mM Sodium Acetate, pH 5.5). Causality:

Transitioning to an acidic buffer simultaneously stops any residual maleimide reactivity and

primes the intermediate for the subsequent oxyamine reaction.

Carbonyl Conjugation: Add the aldehyde/ketone-containing target molecule to the purified

intermediate.

Catalysis (Optional but Recommended): Add 10-100 mM aniline to catalyze the reaction.

Final Incubation & Purification: Incubate for 2-4 hours at RT. Purify the final conjugate using

size-exclusion chromatography or dialysis.
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Step-by-step sequential bioconjugation workflow utilizing Mal-PEG2-oxyamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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